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Compound of Interest

Compound Name: Cavosonstat

Cat. No.: B606496 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal protocols for

Cavosonstat (also known as N91115), an investigational inhibitor of S-nitrosoglutathione

reductase (GSNOR). Adherence to these guidelines is critical to ensure personnel safety and

environmental protection.

Hazard Identification and Classification
Cavosonstat is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The primary hazards are summarized below.

Hazard Classification GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.

Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life.

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects.[1]

Personal Protective Equipment (PPE)
Due to the identified hazards, the following PPE is mandatory when handling Cavosonstat.
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PPE Category Item Specification Rationale

Hand Protection
Chemical-resistant

gloves
Nitrile or neoprene Prevents skin contact.

Eye Protection

Safety glasses with

side shields or

chemical splash

goggles

ANSI Z87.1-compliant
Protects eyes from

splashes.

Body Protection Laboratory coat Standard

Prevents

contamination of

personal clothing.

Respiratory Protection

Not generally required

for small quantities

handled with

appropriate

engineering controls.

Use a NIOSH-

approved respirator

with an appropriate

cartridge if there is a

risk of generating dust

or aerosols.

Prevents inhalation of

airborne particles.

Operational Plan: Safe Handling of Cavosonstat
This section provides a step-by-step guide for the safe handling of Cavosonstat in a laboratory

setting.

Engineering Controls
All work with solid Cavosonstat or concentrated solutions should be conducted in a certified

chemical fume hood to minimize inhalation exposure.

An eyewash station and safety shower must be readily accessible in the work area.

Step-by-Step Handling Procedure
Preparation:

Designate a specific area within a chemical fume hood for handling Cavosonstat.
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Assemble all necessary equipment and reagents before starting.

Ensure the work area is clean and uncluttered.

Don the required PPE as outlined in Section 2.

Weighing and Solution Preparation:

If working with powdered Cavosonstat, carefully weigh the required amount on a tared

weigh boat inside the chemical fume hood.

To minimize dust generation, handle the powder gently.

Prepare solutions by slowly adding the solvent to the powder.

Cap containers tightly immediately after use.

Experimental Use:

When transferring solutions, use appropriate tools such as calibrated pipettes to avoid

spills.

Keep all containers with Cavosonstat clearly labeled and sealed when not in use.

Avoid eating, drinking, or applying cosmetics in the laboratory.

Post-Experiment:

Decontaminate all surfaces and equipment that have come into contact with Cavosonstat
using an appropriate solvent (e.g., 70% ethanol), followed by a cleaning agent.

Dispose of all waste as described in Section 4.

Remove PPE in the correct order to avoid cross-contamination and wash hands

thoroughly with soap and water.

Disposal Plan
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Due to its high aquatic toxicity, Cavosonstat and any materials contaminated with it must be

disposed of as hazardous waste.

Solid Waste:

Collect all solid waste contaminated with Cavosonstat (e.g., weigh boats, pipette tips,

gloves) in a dedicated, labeled, and sealed hazardous waste container.

Liquid Waste:

Collect all liquid waste containing Cavosonstat in a dedicated, labeled, and sealed

hazardous waste container.

Do not dispose of Cavosonstat solutions down the drain.

Disposal Vendor:

All hazardous waste containing Cavosonstat must be disposed of through a licensed

environmental waste management vendor.

Follow all institutional, local, and national regulations for hazardous waste disposal.

Incineration is the preferred method of destruction for this compound.

Mechanism of Action and Experimental Workflow
Cavosonstat is an inhibitor of S-nitrosoglutathione reductase (GSNOR). This enzyme is

responsible for the breakdown of S-nitrosoglutathione (GSNO), a key signaling molecule. By

inhibiting GSNOR, Cavosonstat increases the levels of GSNO, which in turn can stabilize the

cystic fibrosis transmembrane conductance regulator (CFTR) protein.[2][3]
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Caption: Signaling pathway of Cavosonstat.

Safe Handling of Cavosonstat
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- Designate work area in fume hood

- Assemble materials
- Don PPE

2. Handling
- Weigh powder in fume hood

- Prepare solutions
- Conduct experiment

3. Post-Experiment
- Decontaminate surfaces and equipment

- Segregate waste

4. Disposal
- Collect solid and liquid waste

- Store in labeled, sealed containers
- Arrange for licensed vendor pickup

End of Procedure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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